Cas no 1269977-34-5 ((2S)-2-amino-2-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol
• CAS No: 1269977-34-5
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 5794373
• PubChem ID: 130655885
• Update Time: 2025-10-18

(2S)-2-amino-2-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1833134
• 1269977-34-5
• (2S)-2-amino-2-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol

• Inchi： 1S/C9H11F2NO2/c1-14-9-5(7(12)4-13)2-3-6(10)8(9)11/h2-3,7,13H,4,12H2,1H3/t7-/m1/s1
• InChI Key： XYGUHDAFXWYHFD-SSDOTTSWSA-N
• SMILES： FC1=C(C=CC(=C1OC)[C@@H](CO)N)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.5Ų

Additional information on (2S)-2-amino-2-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol

(2S)-2-amino-2-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 1269977-34-5)

The compound (2S)-2-amino-2-(3,4-difluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 1269977-34-5) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable subject of study in medicinal chemistry, pharmacology, and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as enantioselective catalysis and advanced purification techniques. The (S)-configuration at the chiral center is particularly noteworthy, as it plays a critical role in determining the compound's biological activity and pharmacokinetic properties.

One of the most promising applications of (2S)-amino alcohol derivatives lies in their potential as intermediates in drug discovery. The presence of multiple functional groups—namely the amino group, hydroxyl group, and fluorinated aromatic ring—provides a versatile platform for further chemical modifications. Researchers have explored the use of this compound in designing bioactive molecules targeting various therapeutic areas, including neurodegenerative diseases and cancer.

In terms of structural analysis, the 3,4-difluoro substitution pattern on the aromatic ring contributes to both electronic and steric effects, which are crucial for optimizing molecular interactions. Recent studies have demonstrated that this substitution pattern enhances the compound's stability under physiological conditions while maintaining its reactivity towards specific biochemical pathways.

The synthesis of (2S)-amino alcohol compounds has also been a focal point of recent investigations. By employing asymmetric induction techniques, chemists have achieved high enantiomeric excess (ee) in the production process. This not only ensures the quality of the final product but also aligns with the growing demand for sustainable and efficient manufacturing practices in the pharmaceutical industry.

Moreover, computational chemistry tools have been instrumental in predicting the physicochemical properties of this compound. Advanced molecular modeling has provided insights into its solubility, permeability, and binding affinity to target proteins. These findings are pivotal for guiding further experimental studies and optimizing the compound's bioavailability.

Another area of interest is the evaluation of this compound's environmental impact. Given its potential use in pharmaceutical applications, understanding its degradation pathways and ecological fate is essential for ensuring sustainable development. Preliminary studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its eco-friendly profile.

In conclusion, (2S)-amino alcohol derivatives like CAS No. 1269977-34-5 represent a promising class of compounds with diverse applications across multiple disciplines. By integrating cutting-edge research methodologies and leveraging interdisciplinary approaches, scientists continue to unlock new possibilities for this intriguing molecule.